Cas no 166833-89-2 (Pregn-5-en-20-one, 3-[(O-6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,11,12,14-tetrahydroxy-, (3β,11α,12β,14β,17α)- (9CI))

• Product Name: Pregn-5-en-20-one, 3-[(O-6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,11,12,14-tetrahydroxy-, (3β,11α,12β,14β,17α)- (9CI)
• CAS No: 166833-89-2
• MF: C₄₂H₆₈O₁₆
• MW: 828.979735374451
• CID: 144385
• Update Time: 2024-03-01

Pregn-5-en-20-one, 3-[(O-6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,11,12,14-tetrahydroxy-, (3β,11α,12β,14β,17α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• StavarosideH
• 4)-2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-8,11,12,14-tetrahydroxy-, (3b,11a,12b,14b,17a)- (9CI)
• 4)-O-2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl-(1&reg
• Stavaroside H
• CID 101923694
• Pregn-5-en-20-one, 3-[(O-6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,11,12,14-tetrahydroxy-, (3β,11α,12β,14β,17α)- (9CI)

• Inchi： 1S/C42H68O16/c1-19(43)25-12-15-42(49)40(25,6)37(47)32(46)36-39(5)13-11-24(16-23(39)10-14-41(36,42)48)56-28-17-26(50-7)33(21(3)53-28)57-29-18-27(51-8)34(22(4)54-29)58-38-31(45)35(52-9)30(44)20(2)55-38/h10,20-22,24-38,44-49H,11-18H2,1-9H3/t20-,21-,22-,24+,25+,26+,27+,28+,29+,30-,31-,32+,33-,34-,35-,36-,37-,38+,39+,40+,41+,42-/m1/s1
• InChI Key： SVPKMUNHZRQZNO-XNFHINBDSA-N
• SMILES： O[C@]12CC[C@@H](C(C)=O)[C@@]1(C)[C@@H]([C@H]([C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@]21O)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@@H]([C@@H]([C@@H](C)O1)O)OC)O)OC)OC)O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• Rotatable Bond Count: 10
• Complexity: 1510
• Topological Polar Surface Area: 222

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 878.3±65.0 °C(Predicted)
• pka: 12.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides